molecular formula C6H2BaO6+2 B094439 5-Cyclohexene-1,2,3,4-tetrone, 5,6-dihydroxy-, barium salt (1:1) CAS No. 16833-52-6

5-Cyclohexene-1,2,3,4-tetrone, 5,6-dihydroxy-, barium salt (1:1)

Cat. No. B094439
CAS RN: 16833-52-6
M. Wt: 307.4 g/mol
InChI Key: CUQKYFXHLIXQIV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Cyclohexene-1,2,3,4-tetrone, 5,6-dihydroxy-, barium salt (1:1), also known as BaDCT, is a chemical compound that has gained attention in the scientific research community due to its unique properties. BaDCT is a cyclic molecule that contains four carbonyl groups and two hydroxyl groups.

Mechanism of Action

The mechanism of action of 5-Cyclohexene-1,2,3,4-tetrone, 5,6-dihydroxy-, barium salt (1:1) is not fully understood, but it is believed to involve the formation of stable charge-transfer complexes with electron-donating molecules. This interaction leads to the transfer of electrons from the electron-donating molecule to 5-Cyclohexene-1,2,3,4-tetrone, 5,6-dihydroxy-, barium salt (1:1), resulting in a reduction of the molecule and the release of energy.
Biochemical and Physiological Effects:
5-Cyclohexene-1,2,3,4-tetrone, 5,6-dihydroxy-, barium salt (1:1) has not been extensively studied for its biochemical and physiological effects. However, some studies have suggested that 5-Cyclohexene-1,2,3,4-tetrone, 5,6-dihydroxy-, barium salt (1:1) may have antioxidant properties and could potentially be used as a therapeutic agent for the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-Cyclohexene-1,2,3,4-tetrone, 5,6-dihydroxy-, barium salt (1:1) is its ease of synthesis and availability. 5-Cyclohexene-1,2,3,4-tetrone, 5,6-dihydroxy-, barium salt (1:1) is also relatively stable and can be stored for extended periods of time without degradation. However, one limitation of 5-Cyclohexene-1,2,3,4-tetrone, 5,6-dihydroxy-, barium salt (1:1) is its low solubility in common solvents, which can make it difficult to work with in certain applications.

Future Directions

There are several potential future directions for the study of 5-Cyclohexene-1,2,3,4-tetrone, 5,6-dihydroxy-, barium salt (1:1). One area of research could focus on the development of new synthetic methods for 5-Cyclohexene-1,2,3,4-tetrone, 5,6-dihydroxy-, barium salt (1:1) that improve its solubility and stability. Another area of research could focus on the use of 5-Cyclohexene-1,2,3,4-tetrone, 5,6-dihydroxy-, barium salt (1:1) in the development of new organic electronic devices. Additionally, further studies could be conducted to explore the potential therapeutic applications of 5-Cyclohexene-1,2,3,4-tetrone, 5,6-dihydroxy-, barium salt (1:1) in the treatment of oxidative stress-related diseases.
In conclusion, 5-Cyclohexene-1,2,3,4-tetrone, 5,6-dihydroxy-, barium salt (1:1) is a unique chemical compound that has gained attention in the scientific research community due to its potential applications in organic electronics and its antioxidant properties. While there is still much to learn about the mechanism of action and physiological effects of 5-Cyclohexene-1,2,3,4-tetrone, 5,6-dihydroxy-, barium salt (1:1), its ease of synthesis and availability make it an attractive candidate for further study in the future.

Synthesis Methods

5-Cyclohexene-1,2,3,4-tetrone, 5,6-dihydroxy-, barium salt (1:1) can be synthesized through a multistep process starting from the commercially available compound 2,5-dihydroxy-1,4-benzoquinone. The synthesis involves the oxidation of the benzoquinone to form a cyclic intermediate, which is then treated with barium hydroxide to form the 5-Cyclohexene-1,2,3,4-tetrone, 5,6-dihydroxy-, barium salt (1:1) salt.

Scientific Research Applications

5-Cyclohexene-1,2,3,4-tetrone, 5,6-dihydroxy-, barium salt (1:1) has been studied for its potential use in a variety of scientific research applications. One of the most promising applications of 5-Cyclohexene-1,2,3,4-tetrone, 5,6-dihydroxy-, barium salt (1:1) is in the field of organic electronics. 5-Cyclohexene-1,2,3,4-tetrone, 5,6-dihydroxy-, barium salt (1:1) has been shown to exhibit excellent electron-accepting properties, making it a potential candidate for use in organic solar cells and other electronic devices.

properties

IUPAC Name

barium(2+);3,4,5,6-tetraoxocyclohexene-1,2-diolate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H2O6.Ba/c7-1-2(8)4(10)6(12)5(11)3(1)9;/h7-8H;/q;+2/p-2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CUQKYFXHLIXQIV-UHFFFAOYSA-L
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1(=C(C(=O)C(=O)C(=O)C1=O)[O-])[O-].[Ba+2]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6BaO6
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Related CAS

118-76-3 (Parent)
Record name EINECS 240-856-4
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0016833526
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.

DSSTOX Substance ID

DTXSID9066120
Record name 5-Cyclohexene-1,2,3,4-tetrone, 5,6-dihydroxy-, barium salt (1:1)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID9066120
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

305.39 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-Cyclohexene-1,2,3,4-tetrone, 5,6-dihydroxy-, barium salt (1:1)

CAS RN

16833-52-6
Record name EINECS 240-856-4
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0016833526
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 5-Cyclohexene-1,2,3,4-tetrone, 5,6-dihydroxy-, barium salt (1:1)
Source EPA Chemicals under the TSCA
URL https://www.epa.gov/chemicals-under-tsca
Description EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting.
Record name 5-Cyclohexene-1,2,3,4-tetrone, 5,6-dihydroxy-, barium salt (1:1)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID9066120
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 5,6-dihydroxycyclohex-5-ene-1,2,3,4-tetrone, monobarium salt
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.037.127
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.
Record name Barium rhodizonate
Source FDA Global Substance Registration System (GSRS)
URL https://gsrs.ncats.nih.gov/ginas/app/beta/substances/Y6NB2T9HAX
Description The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions.
Explanation Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.